Cas no 942589-97-1 (2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine)

• Product Name: 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine
• CAS No: 942589-97-1
• MF: C₁₉H₂₁BN₂O₃
• MW: 336.192644834518
• MDL: MFCD28128063
• CID: 2112575
• PubChem ID: 57703557
• Update Time: 2025-04-21

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine
• AS-55734
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-6-amine
• AKOS030524491
• DB-302804
• 942589-97-1
• W17104
• SCHEMBL4148145
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-6-amine

• MDL： MFCD28128063
• Inchi： 1S/C19H21BN2O3/c1-18(2)19(3,4)25-20(24-18)13-7-5-12(6-8-13)17-22-15-10-9-14(21)11-16(15)23-17/h5-11H,21H2,1-4H3
• InChI Key： LDVXDNUBDXVHEA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NC4C=CC(=CC=4O3)N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 336.1645227Da
• Monoisotopic Mass: 336.1645227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų